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Compound of Interest

Compound Name: AVE 0991 sodium salt

Cat. No.: B605699

Essential Safety and Handling Guide for AVE
0991 Sodium Salt

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and
disposal of AVE 0991 sodium salt, a nonpeptide and orally active Ang-(1-7) receptor Mas
agonist. Adherence to these guidelines is essential for ensuring laboratory safety and
maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

AVE 0991 sodium salt is classified with the following hazards: Harmful if swallowed, causes
skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1] Appropriate
personal protective equipment is mandatory to mitigate these risks.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Purpose

To prevent inhalation of the
powdered compound, which

Respiratory Protection NIOSH-approved respirator ] o
can cause respiratory irritation.

[1]

o To protect eyes from dust
) Safety glasses with side )
Eye Protection ) particles that can cause
shields or goggles ) S
serious irritation.[1]

Chemical-resistant gloves To prevent skin contact, which

Hand Protection o o
(e.g., nitrile) can cause irritation.[1]

To protect skin and clothing

Body Protection Laboratory coat o
from contamination.

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the stability of AVE 0991 sodium salt and
to ensure the safety of laboratory personnel.

Operational Plan: Step-by-Step Handling

o Preparation: Ensure all required PPE is worn correctly before handling the compound. Work
in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation risk.

[1]

» Weighing: When weighing the powdered compound, use a balance inside a fume hood or a
ventilated balance enclosure to contain any airborne patrticles.

e Solution Preparation: When preparing solutions, add the solid AVE 0991 sodium salt to the
solvent slowly to avoid splashing.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[1] Decontaminate all work surfaces.

Storage

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-15778/AVE-0991-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-15778/AVE-0991-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-15778/AVE-0991-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b605699?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-15778/AVE-0991-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b605699?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-15778/AVE-0991-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

o Keep away from incompatible materials such as strong oxidizing agents.

First Aid and Emergency Procedures

In the event of exposure, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[1]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o ) )
clothing. If skin irritation persists, seek medical

attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

) Do NOT induce vomiting. Rinse mouth with
Ingestion _ . _ .
water. Seek immediate medical attention.[1]

Disposal Plan

Dispose of AVE 0991 sodium salt and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Do not allow the chemical to
enter drains or waterways.

Experimental Protocols and Data

AVE 0991 is an agonist of the Mas receptor, a key component of the renin-angiotensin system
(RAS).[2]
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Quantitative Data

Parameter Value Reference
IC50 (Bovine Aortic Endothelial
21 nM [1]
Cells)
IC50 (COS Cells) 47.5nM [2]

Experimental Workflow: Receptor Binding Assay

A common experiment to characterize the binding of AVE 0991 to the Mas receptor involves a

competitive binding assay.
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Caption: Workflow for a competitive receptor binding assay.

Signaling Pathway

AVE 0991 acts as an agonist for the Mas receptor, which is part of the protective arm of the
Renin-Angiotensin System (RAS). Activation of the Mas receptor by its endogenous ligand,
Angiotensin-(1-7), or by agonists like AVE 0991, leads to downstream signaling cascades that
are generally associated with vasodilation, anti-inflammatory, and anti-proliferative effects.
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Caption: Simplified signaling pathway of the Renin-Angiotensin System.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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